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molecular formula C12H13ClN2O2 B8679429 tert-butyl 5-chloro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate

tert-butyl 5-chloro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate

Cat. No. B8679429
M. Wt: 252.69 g/mol
InChI Key: APZUXUUKXSFFJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08815877B2

Procedure details

A high-pressure tube was charged with tributyl(1-ethoxyvinyl)stannane (7.75 g, 21.45 mmol) and tert-butyl 5-chloropyrrolo[3,2-b]pyridine-1-carboxylate (4.17 g, 16.50 mmol) in degassed DMF (64.0 mL) and Pd(PPh3)4 (1.9 g, 1.65 mmol) was added in one batch. The tube was closely tightly and the reaction mixture was stirred at 100° C. under N2 for 2 d. The reaction mixture was cooled, diluted with EtOAc (350 mL), and filtered through a pad of Celite® to remove solid Pd. The filtrate was washed with water and brine, dried (Na2SO4), filtered, and concentrated in vacuo. The crude product was dissolved in anhydrous THF (80.2 mL), and 2N HCl (41 mL) was added. The reaction mixture was stirred at RT under N2 for 16 h, poured into 10% aq. NaOH solution (100 mL) and then extracted with EtOAc (3×150 mL). The combined organic phases were washed with water and brine, dried (Na2SO4), filtered, and concentrated under reduced pressure. The crude product was purified by SiO2chromatography eluting with EtOAc/heptane to afford 1.69 g (64.1%) of 1-(1H-pyrrolo[3,2-b]-pyridin-5-yl)ethanone as a white solid. 1H NMR (400 MHz, CDCl3) δ 8.49 (s, 1H), 7.99 (d, J=8.5 Hz, 1H), 7.74 (d, J=8.5 Hz, 1H), 7.54 (t, J=3.0 Hz, 1H), 6.86 (s, 1H), 2.80 (s, 3H); MS (ESI) m/z: 161.3 [M+1]+.
Name
tributyl(1-ethoxyvinyl)stannane
Quantity
7.75 g
Type
reactant
Reaction Step One
Name
tert-butyl 5-chloropyrrolo[3,2-b]pyridine-1-carboxylate
Quantity
4.17 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
64 mL
Type
solvent
Reaction Step One
Name
Pd(PPh3)4
Quantity
1.9 g
Type
catalyst
Reaction Step One
Name
EtOAc
Quantity
350 mL
Type
solvent
Reaction Step Two
Name
1-(1H-pyrrolo[3,2-b]-pyridin-5-yl)ethanone
Yield
64.1%

Identifiers

REACTION_CXSMILES
C([Sn](CCCC)(CCCC)[C:6]([O:8]CC)=[CH2:7])CCC.Cl[C:20]1[N:25]=[C:24]2[CH:26]=[CH:27][N:28](C(OC(C)(C)C)=O)[C:23]2=[CH:22][CH:21]=1>CN(C=O)C.CCOC(C)=O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[NH:28]1[C:23]2[C:24](=[N:25][C:20]([C:6](=[O:8])[CH3:7])=[CH:21][CH:22]=2)[CH:26]=[CH:27]1 |^1:50,52,71,90|

Inputs

Step One
Name
tributyl(1-ethoxyvinyl)stannane
Quantity
7.75 g
Type
reactant
Smiles
C(CCC)[Sn](C(=C)OCC)(CCCC)CCCC
Name
tert-butyl 5-chloropyrrolo[3,2-b]pyridine-1-carboxylate
Quantity
4.17 g
Type
reactant
Smiles
ClC1=CC=C2C(=N1)C=CN2C(=O)OC(C)(C)C
Name
DMF
Quantity
64 mL
Type
solvent
Smiles
CN(C)C=O
Name
Pd(PPh3)4
Quantity
1.9 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Two
Name
EtOAc
Quantity
350 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 100° C. under N2 for 2 d
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added in one batch
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
FILTRATION
Type
FILTRATION
Details
filtered through a pad of Celite®
CUSTOM
Type
CUSTOM
Details
to remove solid Pd
WASH
Type
WASH
Details
The filtrate was washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The crude product was dissolved in anhydrous THF (80.2 mL)
ADDITION
Type
ADDITION
Details
2N HCl (41 mL) was added
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred at RT under N2 for 16 h
Duration
16 h
ADDITION
Type
ADDITION
Details
poured into 10% aq. NaOH solution (100 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (3×150 mL)
WASH
Type
WASH
Details
The combined organic phases were washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude product was purified by SiO2chromatography
WASH
Type
WASH
Details
eluting with EtOAc/heptane

Outcomes

Product
Details
Reaction Time
 2 d
Name
1-(1H-pyrrolo[3,2-b]-pyridin-5-yl)ethanone
Type
product
Smiles
N1C=CC2=NC(=CC=C21)C(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.69 g
YIELD: PERCENTYIELD 64.1%
YIELD: CALCULATEDPERCENTYIELD 63.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.